N'-(2-cyanophenyl)-N-[3-(dimethylamino)propyl]oxamide

• IUPAC Name: N'-(2-cyanophenyl)-N-[3-(dimethylamino)propyl]oxamide
• InChI: InChI=1S/C14H18N4O2/c1-18(2)9-5-8-16-13(19)14(20)17-12-7-4-3-6-11(12)10-15/h3-4,6-7H,5,8-9H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key: IPFLVDHPOVZSIF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)C(=O)NC1=CC=CC=C1C#N
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

N'-(2-cyanophenyl)-N-[3-(dimethylamino)propyl]oxamide, also known as DAAO inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is an inhibitor of D-amino acid oxidase (DAAO), an enzyme that degrades D-amino acids in the brain.

Scientific Research Applications

Bimetallic Complexes and DNA Reactivity

• Cytotoxic Activities and DNA/Protein Reactivity: Bimetallic complexes constructed from asymmetrical oxamide ligands, similar in structure to the compound you're interested in, have been synthesized and characterized. These complexes exhibit in vitro cytotoxic activities and reactivities towards DNA and protein, suggesting potential applications in medicinal chemistry and drug development (Xiao-Wen Li et al., 2012).

Electronic and Thermal Properties

• Synthesis and Electronic Properties: The synthesis of 2-cyano 3-(4-dimethylaminophenyl) prop 2-enoic acid dye demonstrates the exploration of electronic and thermal properties of cyanophenyl-based compounds. This research could lead to applications in materials science, particularly in the development of new dyes and pigments with specific electronic characteristics (S. Kotteswaran et al., 2016).

Antimicrobial Activities

• Thiazole and Pyrazole Derivatives: New thiazole and pyrazole derivatives based on a 4,5,6,7-tetrahydrobenzothiophene moiety have been synthesized, showing promising antimicrobial activities. This suggests potential applications in developing new antimicrobial agents (M. Gouda et al., 2010).

Electrochromic Materials

• High-Performance Electrochromic Materials: Research on high-performance electrochromic polyamide derived from N,N′-bis(4-(dimethylamino)phenyl)-N,N′-di(4-aminophenyl)-4,4′-biphenyldiamine highlights the development of materials with rapid switching and high contrast ratios for electrochromic devices. These materials could be used in smart windows, displays, and other applications requiring controlled light transmission (Fangyun Li et al., 2021).

Novel Synthesis Methods

• Unusual Reactivity Towards Phosphorus Reagents: The behavior of 3-(dimethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one towards phosphorus reagents has led to the synthesis of novel compounds with potential applications in organic synthesis and materials science. This highlights the versatility of related compounds in facilitating unique chemical reactions (T. Ali et al., 2019).